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Compound of Interest

Compound Name: 2,6-Dimethoxybenzoylacetonitrile

CAS No.: 847951-47-7

Cat. No.: B1323252

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2,6-dimethoxybenzonitrile, a

significant organic compound with applications in chemical synthesis and research. It is

important to note that while the topic specified "2,6-Dimethoxybenzoylacetonitrile," publicly

available chemical databases and scientific literature predominantly feature "2,6-

Dimethoxybenzonitrile." The latter is a benzonitrile derivative with methoxy groups at positions

2 and 6 of the benzene ring. Given the prevalence of information on 2,6-dimethoxybenzonitrile

and the structural similarity, this guide will focus on this well-documented compound, assuming

it to be the molecule of interest for advanced research and development.

2,6-Dimethoxybenzonitrile serves as a valuable building block in the synthesis of more complex

molecules due to the presence of the nitrile group, which can be readily converted into other

functional groups, and the electron-donating methoxy groups that influence the reactivity of the

aromatic ring. This guide will delve into its chemical and physical properties, provide a
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representative synthesis protocol, discuss potential applications, and detail essential safety and

handling information.

PART 1: Chemical Identity and Physical Properties
A thorough understanding of the physicochemical properties of 2,6-dimethoxybenzonitrile is

fundamental for its application in a laboratory setting. These properties dictate the conditions

required for its storage, handling, and use in chemical reactions.

Key Properties of 2,6-Dimethoxybenzonitrile
Property Value Source

CAS Number 16932-49-3 [1][2][3]

Molecular Formula C9H9NO2 [1][2][3]

Molecular Weight 163.17 g/mol [2][3]

Appearance Beige Powder Solid [4]

Melting Point 71 - 73 °C (160 - 163 °F)

Boiling Point 181 °C (358 °F) at 16 hPa

Water Solubility 25 mg/L at 25°C [4]

Odor Aromatic [4]

PART 2: Synthesis of 2,6-Dimethoxybenzonitrile
The synthesis of benzonitriles can be achieved through various methods. A common and

effective route is the ammoxidation of the corresponding toluene derivative. This process

involves the reaction of the methyl group with ammonia and oxygen over a catalyst to form the

nitrile group.

Conceptual Synthesis Workflow
The synthesis of 2,6-dimethoxybenzonitrile can be envisioned starting from 2,6-

dimethoxytoluene. The following diagram illustrates the conceptual workflow for this

transformation.
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Caption: Conceptual workflow for the synthesis of 2,6-dimethoxybenzonitrile via ammoxidation.

Detailed Experimental Protocol: Ammoxidation of 2,6-
Dimethoxytoluene
This protocol is a generalized procedure based on established methods for benzonitrile

synthesis.[5] Researchers should optimize conditions based on available laboratory equipment

and safety protocols.

Materials:

2,6-Dimethoxytoluene

Ammonia gas

Oxygen gas (or air)

Vanadium-based catalyst (e.g., V2O5/γ-Al2O3)

Inert gas (e.g., Nitrogen)

Solvent for extraction (e.g., Dichloromethane)

Drying agent (e.g., Anhydrous sodium sulfate)
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Procedure:

Catalyst Preparation: Pack a fixed-bed reactor with a suitable vanadium-based catalyst.

System Purge: Purge the reactor system with an inert gas, such as nitrogen, to remove any

residual air and moisture.

Heating: Heat the reactor to the desired reaction temperature (e.g., 400-450 °C).

Reactant Feed: Introduce a gaseous mixture of 2,6-dimethoxytoluene, ammonia, and oxygen

(or air) into the reactor. The molar ratios of the reactants should be carefully controlled.

Reaction: Allow the reaction to proceed for a sufficient residence time to achieve high

conversion and selectivity.

Product Collection: The gaseous product stream exiting the reactor is cooled to condense

the 2,6-dimethoxybenzonitrile and any unreacted starting material.

Purification: The crude product is then purified, typically by extraction with an organic

solvent, followed by washing, drying, and solvent evaporation. Further purification can be

achieved by recrystallization or distillation under reduced pressure.

PART 3: Applications and Research Significance
Benzonitriles are versatile intermediates in organic synthesis. The nitrile group can be

hydrolyzed to a carboxylic acid, reduced to an amine, or reacted with Grignard reagents to form

ketones. These transformations make 2,6-dimethoxybenzonitrile a valuable precursor for the

synthesis of various pharmaceuticals, agrochemicals, and specialty polymers.[5]

The presence of two methoxy groups at the 2 and 6 positions can influence the biological

activity of its derivatives. These groups can affect the molecule's conformation, solubility, and

ability to interact with biological targets. Research into the synthesis of novel compounds from

2,6-dimethoxybenzonitrile could lead to the discovery of new therapeutic agents.

PART 4: Safety and Handling
Proper handling of 2,6-dimethoxybenzonitrile is crucial to ensure laboratory safety. The

following information is summarized from available Safety Data Sheets (SDS).[6]
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Hazard Identification
Signal Word: Warning[6]

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[6] Toxic to

aquatic life with long-lasting effects.

Precautionary Measures
Prevention: Wash hands and any exposed skin thoroughly after handling.[6] Do not eat,

drink, or smoke when using this product.[6] Wear protective gloves, protective clothing, eye

protection, and face protection.[6] Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6] Avoid release to the environment.

Response:

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[6]

If on Skin: Wash with plenty of soap and water. Call a POISON CENTER or doctor if you

feel unwell.[6]

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[6]

Spillage: Collect spillage.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Incompatible Materials
Strong oxidizing agents, strong acids, and strong bases.[6]

PART 5: Visualization of Chemical Structure
The following diagram illustrates the chemical structure of 2,6-dimethoxybenzonitrile.

Caption: Chemical structure of 2,6-dimethoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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